Noopept

• CAS No.: 157115-85-0
• Product Name: Noopept
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol
• IUPAC Name: ethyl 2-[[(2S)-1-(2-phenylacetyl)pyrrolidine-2-carbonyl]amino]acetate
• Standard InChI: InChI=1S/C17H22N2O4/c1-2-23-16(21)12-18-17(22)14-9-6-10-19(14)15(20)11-13-7-4-3-5-8-13/h3-5,7-8,14H,2,6,9-12H2,1H3,(H,18,22)/t14-/m0/s1
• Standard InChIKey: PJNSMUBMSNAEEN-AWEZNQCLSA-N
• Isomeric SMILES: CCOC(=O)CNC(=O)[C@@H]1CCCN1C(=O)CC2=CC=CC=C2
• SMILES: CCOC(=O)CNC(=O)C1CCCN1C(=O)CC2=CC=CC=C2
• Canonical SMILES: CCOC(=O)CNC(=O)C1CCCN1C(=O)CC2=CC=CC=C2
• Appearance: Solid powder
• Description: Noopept, also known as Omberacetam, is an AMPA receptor modulator potentially for the treatment of cognitive deficits.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ethyl phenylacetyl-Pro-Gly; GVS 111; GVS-111; N-phenylacetyl-L-prolylglycine ethyl ester; noopept
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• PubChem Compound: 180496
• Last Modified: Nov 11 2021